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Compound of Interest

Compound Name: 3-Ethylpentane

Cat. No.: B1585240 Get Quote

An In-depth Technical Guide to 3-Ethylpentane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-ethylpentane, a branched-chain

alkane. It details its chemical and physical properties, experimental protocols for its synthesis

and key reactions, and visual representations of its chemical behavior.

Core Data Summary
CAS Number: 617-78-7[1][2][3]

Molecular Formula: C₇H₁₆[1][2][3][4]

Quantitative Data
A summary of the key physical and chemical properties of 3-ethylpentane is presented below.

Table 1: Physical Properties of 3-Ethylpentane
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Property Value Reference

Molar Mass 100.205 g·mol⁻¹ [3]

Appearance Colorless liquid [3]

Odor Odorless [3]

Density 0.698 g/mL [4]

Melting Point -119.0 to -118.5 °C [3]

Boiling Point 93.3 to 93.7 °C [3]

Refractive Index 1.3934 [4]

Table 2: Thermochemical Data for 3-Ethylpentane
Property Value Reference

Standard Molar Entropy

(S⦵₂₉₈)
314.55 J K⁻¹ mol⁻¹ [3]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-226.2 to -223.8 kJ mol⁻¹ [3]

Standard Enthalpy of

Combustion (ΔcH⦵₂₉₈)
-4.8174 to -4.8152 MJ mol⁻¹ [3]

Table 3: Spectroscopic Data for 3-Ethylpentane
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Spectrum Type Key Peaks/Shifts

¹H NMR
Triplet at δ 0.88 ppm (CH₃), Multiplet at δ 1.26

ppm (CH₂)

¹³C NMR
Signals at δ 14.1 ppm (terminal carbons), δ

22.8-31.9 ppm (internal methylene carbons)

Infrared (IR)

C-H stretching: 2850-3000 cm⁻¹, CH₂

scissoring: 1465 cm⁻¹, CH₃ deformation: 1375

cm⁻¹

Mass Spectrometry
Molecular ion peak at m/z 100, fragmentation

peaks at m/z 57, 43, and 29

Experimental Protocols
Detailed methodologies for the synthesis and a key reaction of 3-ethylpentane are provided

below.

Synthesis of 3-Ethylpentane
The synthesis of 3-ethylpentane can be achieved via a multi-step process involving the

formation of a tertiary alcohol through a Grignard reaction, followed by dehydration and

subsequent hydrogenation. This method is adapted from the procedures used for the

preparation of isomeric heptanes.

Step 1: Synthesis of 3-Ethyl-3-pentanol via Grignard Reaction

Apparatus Setup: A flame-dried, three-necked flask equipped with a dropping funnel, a reflux

condenser (with a drying tube), and a mechanical stirrer is assembled.

Grignard Reagent Preparation: Magnesium turnings are placed in the flask with anhydrous

diethyl ether. A small amount of ethyl bromide is added to initiate the reaction. The remaining

ethyl bromide, dissolved in anhydrous ether, is then added dropwise to maintain a gentle

reflux.

Reaction with Diethyl Carbonate: A solution of diethyl carbonate in anhydrous ether is added

dropwise to the Grignard reagent with vigorous stirring. The reaction is exothermic and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1585240?utm_src=pdf-body
https://www.benchchem.com/product/b1585240?utm_src=pdf-body
https://www.benchchem.com/product/b1585240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


should be controlled to maintain a steady reflux.

Work-up: The reaction mixture is poured onto a mixture of crushed ice and a saturated

aqueous solution of ammonium chloride to quench the reaction and dissolve the magnesium

salts. The ethereal layer is separated, and the aqueous layer is extracted with diethyl ether.

Purification: The combined ethereal extracts are dried over an anhydrous drying agent (e.g.,

anhydrous sodium sulfate), and the ether is removed by distillation. The resulting crude 3-

ethyl-3-pentanol is then purified by fractional distillation.

Step 2: Dehydration of 3-Ethyl-3-pentanol

Reaction Setup: The purified 3-ethyl-3-pentanol is placed in a distillation apparatus with a

suitable dehydrating agent, such as concentrated sulfuric acid or anhydrous copper(II)

sulfate.

Dehydration: The mixture is gently heated. The resulting alkene, 3-ethyl-2-pentene, is

distilled off as it is formed.

Purification: The collected alkene is washed with a dilute sodium carbonate solution and then

with water, dried over an anhydrous drying agent, and purified by distillation.

Step 3: Hydrogenation of 3-Ethyl-2-pentene

Catalyst Preparation: A hydrogenation catalyst, such as platinum(IV) oxide (Adam's catalyst)

or palladium on carbon, is placed in a high-pressure hydrogenation apparatus.

Hydrogenation: The purified 3-ethyl-2-pentene, dissolved in a suitable solvent like ethanol or

ethyl acetate, is added to the apparatus. The system is flushed with hydrogen, and the

reaction is carried out under hydrogen pressure with agitation.

Work-up and Purification: Upon completion of the reaction (indicated by the cessation of

hydrogen uptake), the catalyst is removed by filtration. The solvent is removed by distillation

to yield 3-ethylpentane, which can be further purified by fractional distillation.

Free-Radical Chlorination of 3-Ethylpentane
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This protocol describes the monochlorination of 3-ethylpentane, a reaction that proceeds via a

free-radical chain mechanism.

Reaction Setup: A solution of 3-ethylpentane in a non-reactive solvent, such as carbon

tetrachloride, is placed in a reaction vessel equipped with a reflux condenser and a gas inlet

tube. The apparatus should be placed in a well-ventilated fume hood.

Initiation: The reaction mixture is exposed to ultraviolet (UV) light. Chlorine gas is bubbled

through the solution at a controlled rate.

Reaction Monitoring: The progress of the reaction can be monitored by gas chromatography

(GC) to observe the formation of chlorinated products.

Work-up: Once the desired degree of chlorination is achieved, the UV source is turned off,

and the chlorine gas flow is stopped. The reaction mixture is washed with a dilute solution of

sodium thiosulfate to remove any unreacted chlorine, followed by washing with water and a

dilute sodium bicarbonate solution.

Product Analysis and Separation: The organic layer is dried over an anhydrous drying agent.

The resulting mixture of monochlorinated isomers (1-chloro-3-ethylpentane, 2-chloro-3-
ethylpentane, and 3-chloro-3-ethylpentane) can be analyzed and separated using gas

chromatography.

Visualizations
The following diagrams illustrate the logical relationships and experimental workflows

associated with 3-ethylpentane.

Caption: Logical relationships of 3-Ethylpentane.

Caption: Experimental workflow for the synthesis of 3-Ethylpentane.

Caption: Signaling pathway for free-radical chlorination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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